Cas no 27191-19-1 (9-Chloro-[1,2,4]triazolo[3,4-A]isoquinoline)

9-Chloro-[1,2,4]triazolo[3,4-A]isoquinoline structure
27191-19-1 structure
Product Name:9-Chloro-[1,2,4]triazolo[3,4-A]isoquinoline
CAS No:27191-19-1
MF:C10H6ClN3
MW:203.627740383148
CID:2838741
PubChem ID:12251665
Update Time:2025-04-21

9-Chloro-[1,2,4]triazolo[3,4-A]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 9-CHLORO-[1,2,4]TRIAZOLO[3,4-A]ISOQUINOLINE
    • 1,2,4-Triazolo[3,4-a]isoquinoline, 9-chloro-
    • 27191-19-1
    • DTXSID80482481
    • SY356248
    • 9-Chloro-[1,2,4]triazolo[3,4-A]isoquinoline
    • Inchi: 1S/C10H6ClN3/c11-8-2-1-7-3-4-14-6-12-13-10(14)9(7)5-8/h1-6H
    • InChI Key: MKUVDHZFXURBRV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=CN3C=NN=C3C=2C=1

Computed Properties

  • Exact Mass: 203.0250249Da
  • Monoisotopic Mass: 203.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų
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